4-(Azidomethyl)-3-fluoropyridine
Description
4-(Azidomethyl)-3-fluoropyridine is a fluorinated pyridine derivative featuring an azidomethyl (-CH₂N₃) substituent at the 4-position and a fluorine atom at the 3-position. This compound combines the electron-withdrawing effects of fluorine with the reactive azide group, making it a versatile intermediate in medicinal chemistry, materials science, and synthetic organic chemistry. Its synthesis likely involves halogenation or nucleophilic substitution of pre-functionalized pyridine precursors, analogous to methods used for azidomethyl benzene derivatives .
Properties
CAS No. |
870063-61-9 |
|---|---|
Molecular Formula |
C6H5FN4 |
Molecular Weight |
152.13 g/mol |
IUPAC Name |
4-(azidomethyl)-3-fluoropyridine |
InChI |
InChI=1S/C6H5FN4/c7-6-4-9-2-1-5(6)3-10-11-8/h1-2,4H,3H2 |
InChI Key |
ITHWLQZYSNZMES-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CC(=C1CN=[N+]=[N-])F |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity in Click Chemistry
The azide group in 4-(Azidomethyl)-3-fluoropyridine is highly reactive in CuAAC, similar to azidomethyl-substituted benzene derivatives (e.g., 1-(azidomethyl)-4-fluorobenzene). However, the electron-deficient pyridine ring may accelerate cycloaddition kinetics compared to benzene analogues due to enhanced azide electrophilicity. For example, benzene-based azidomethyl compounds achieve >95% conversion in click reactions under standard conditions .
Table 1: Click Chemistry Reactivity Comparison
*Inferred from analogous systems.
Physicochemical Properties
The fluorine atom and pyridine ring significantly influence solubility and stability. Pyridine derivatives generally exhibit higher polarity and water solubility compared to benzene analogues. For instance, 3-fluoropyridine derivatives synthesized via C-H activation show enhanced metabolic stability in medicinal applications, a trait likely shared by 4-(Azidomethyl)-3-fluoropyridine . In contrast, azidomethyl benzene derivatives are more lipophilic, favoring applications in corrosion inhibition .
Table 2: Key Physicochemical Properties
*Calculated using fragment-based methods.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
